Cas no 2172180-99-1 (1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one)

• Product Name: 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one
• CAS No: 2172180-99-1
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 5998777
• PubChem ID: 165838205
• Update Time: 2025-05-20

1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one
• 2172180-99-1
• EN300-1478402
• 1-[(5-cyclopropylpyridin-3-yl)sulfanyl]-4-methylpentan-2-one

• Inchi： 1S/C14H19NOS/c1-10(2)5-13(16)9-17-14-6-12(7-15-8-14)11-3-4-11/h6-8,10-11H,3-5,9H2,1-2H3
• InChI Key： PIJXSYCJUFMKPB-UHFFFAOYSA-N
• SMILES： S(CC(CC(C)C)=O)C1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 249.11873540g/mol
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one

1-(5-Cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one: A Comprehensive Overview

The compound 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one, with CAS No. 2172180-99-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropylpyridine moiety, a sulfanyl group, and a pentanone backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one involves a series of carefully designed reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that the cyclopropylpyridine moiety exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, recent research has demonstrated that derivatives of this compound can act as inhibitors of certain kinases involved in cancer cell proliferation. The sulfanyl group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmacological applications, 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one has shown potential in materials science. Its rigid structure and ability to form stable complexes make it a valuable component in the design of new polymers and catalysts. Recent studies have explored its use as a building block for constructing supramolecular assemblies, which could find applications in sensors and drug delivery systems.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous substance under current regulations, its degradation pathways and ecological effects are being thoroughly investigated. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 1-(5-cyclopropylpyridin-3-yl)sulfanyl-4-methylpentan-2-one represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research uncovering new applications and optimization strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.